Cas no 41097-38-5 ((E,E)-bis(4-bromophenyl)methylidenehydrazine)

• Product Name: (E,E)-bis(4-bromophenyl)methylidenehydrazine
• CAS No: 41097-38-5
• MF: C₁₄H₁₀Br₂N₂
• MW: 366.050601482391
• CID: 3040738
• PubChem ID: 6894308
• Update Time: 2025-06-09

(E,E)-bis(4-bromophenyl)methylidenehydrazine Chemical and Physical Properties

Names and Identifiers

• bis-(4-bromo-benzylidene)-hydrazine
• 4-bromobenzaldehyde (4-bromobenzylidene)hydrazone; 1,2-bis(4-bromobenzylidene)hydrazine; 4-bromobenzaldehyde azine; Bis-(4-brom-benzyliden)-hydrazin; Bis-(4-brom-benzal)-hydrazin; 4.4'-Dibrom-benzaldazin
• (1E,2E)-1,2-bis(4-bromobenzylidene)hydrazine
• STL355844
• (E,E)-BIS[(4-BROMOPHENYL)METHYLIDENE]HYDRAZINE
• SCHEMBL1592228
• 41097-38-5
• F0777-1173
• (1E,2E)-bis(4-bromobenzylidene)hydrazine
• 1,2-bis((E)-4-bromobenzylidene)hydrazine
• (E)-1-(4-bromophenyl)-N-[(E)-(4-bromophenyl)methylideneamino]methanimine
• AKOS000422942
• (E,E)-bis(4-bromophenyl)methylidenehydrazine

• Inchi： 1S/C14H10Br2N2/c15-13-5-1-11(2-6-13)9-17-18-10-12-3-7-14(16)8-4-12/h1-10H/b17-9+,18-10+
• InChI Key： LBYGBPAMWPZZRE-BEQMOXJMSA-N
• SMILES： BrC1C=CC(/C=N/N=C/C2C=CC(=CC=2)Br)=CC=1

Computed Properties

• Exact Mass: 363.92100
• Monoisotopic Mass: 363.92107Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72000
• LogP: 4.66460

Additional information on (E,E)-bis(4-bromophenyl)methylidenehydrazine

Chemical Profile of (E,E)-bis(4-bromophenyl)methylidenehydrazine (CAS No. 41097-38-5)

(E,E)-bis(4-bromophenyl)methylidenehydrazine, with the CAS number 41097-38-5, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This bidentate hydrazine derivative features a unique structural motif consisting of two phenyl rings substituted with bromine atoms at the para position, linked by a central methylidene group. The compound's distinct electronic and steric properties make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The molecular structure of (E,E)-bis(4-bromophenyl)methylidenehydrazine contributes to its reactivity, enabling it to participate in various chemical transformations such as condensation reactions, cyclization processes, and metal-catalyzed cross-coupling reactions. These attributes have positioned the compound as a key building block in medicinal chemistry, where it is often employed to construct heterocyclic scaffolds that exhibit pharmacological activity. The presence of bromine substituents further enhances its utility, as bromine atoms can be readily manipulated through nucleophilic aromatic substitution or transition-metal-catalyzed coupling reactions, facilitating the introduction of diverse functional groups.

In recent years, there has been a surge in research focused on developing new methodologies for constructing biologically active molecules. (E,E)-bis(4-bromophenyl)methylidenehydrazine has been explored as a precursor in the synthesis of imidazoline derivatives, which are known for their potential applications in cardiovascular and central nervous system disorders. Studies have demonstrated that this compound can undergo efficient cyclization with various α-halo carbonyl compounds to yield imidazolines with enhanced binding affinity to specific biological targets. Such findings highlight its importance in drug discovery pipelines.

Moreover, the compound's ability to act as a chelating agent has been investigated in coordination chemistry. The hydrazine moiety can coordinate with transition metals such as palladium, copper, and ruthenium, forming stable complexes that are useful in catalytic applications. For instance, palladium complexes derived from (E,E)-bis(4-bromophenyl)methylidenehydrazine have been reported to facilitate C-C bond formations in cross-coupling reactions, underscoring its role in modern synthetic strategies.

The brominated phenyl rings in (E,E)-bis(4-bromophenyl)methylidenehydrazine also make it a suitable candidate for exploring photoredox catalysis. Recent advances in photoredox chemistry have leveraged halogenated aromatic compounds to achieve selective transformations under visible light irradiation. This approach has enabled the synthesis of complex molecular architectures with high efficiency and selectivity, further expanding the synthetic utility of this compound.

From a pharmaceutical perspective, derivatives of (E,E)-bis(4-bromophenyl)methylidenehydrazine have been investigated for their potential antimicrobial and anti-inflammatory properties. Structural modifications aimed at optimizing bioactivity have yielded promising candidates for further preclinical evaluation. The ability to fine-tune the electronic and steric environment around the core hydrazine scaffold allows for the exploration of diverse pharmacological profiles, making this compound a versatile tool in medicinal chemistry.

The synthesis of (E,E)-bis(4-bromophenyl)methylidenehydrazine itself presents an interesting challenge due to its conjugated system and reactive functional groups. However, modern synthetic techniques have enabled efficient access to this intermediate through multi-step sequences involving bromination and condensation reactions. Advances in green chemistry principles have also led to more sustainable synthetic routes, minimizing waste and improving atom economy.

In conclusion, (E,E)-bis(4-bromophenyl)methylidenehydrazine (CAS No. 41097-38-5) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features and reactivity make it indispensable for constructing complex molecules with potential therapeutic applications. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.